Cas no 885523-63-7 (3,4-DIBROMO-6-INDAZOLECARBOXYLIC ACID METHYL ESTER)

3,4-DIBROMO-6-INDAZOLECARBOXYLIC ACID METHYL ESTER structure
885523-63-7 structure
Product Name:3,4-DIBROMO-6-INDAZOLECARBOXYLIC ACID METHYL ESTER
CAS No:885523-63-7
MF:C9H6Br2N2O2
MW:333.964140415192
CID:3031182
PubChem ID:24728408
Update Time:2025-04-21

3,4-DIBROMO-6-INDAZOLECARBOXYLIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • 3,4-DIBROMO-6-INDAZOLECARBOXYLIC ACID METHYL ESTER
    • DTXSID601256282
    • 885523-63-7
    • METHYL 3,4-DIBROMO-1H-INDAZOLE-6-CARBOXYLATE
    • methyl 3,4-dibromo-2H-indazole-6-carboxylate
    • Inchi: 1S/C9H6Br2N2O2/c1-15-9(14)4-2-5(10)7-6(3-4)12-13-8(7)11/h2-3H,1H3,(H,12,13)
    • InChI Key: CYOXRWFFNUDYMN-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C(=O)OC)=CC2C1=C(NN=2)Br

Computed Properties

  • Exact Mass: 333.87755Da
  • Monoisotopic Mass: 331.87960Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 55Ų
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